Cas no 303985-14-0 (3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE)

• Product Name: 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE
• CAS No: 303985-14-0
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD01314772
• CID: 5195037
• Update Time: 2026-03-05

3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE
• 3-(2,6-dimethylphenyl)-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 3-(2,6-dimethylphenyl)-

• MDL： MFCD01314772
• Inchi： 1S/C11H11NO2S/c1-7-4-3-5-8(2)10(7)12-9(13)6-15-11(12)14/h3-5H,6H2,1-2H3
• InChI Key： RHCLHKZHXPIUPW-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2=C(C)C=CC=C2C)C1=O

Additional information on 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE

3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE: An Overview of a Promising Compound in Medicinal Chemistry

3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE (CAS No. 303985-14-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This thiazolane derivative is characterized by its thiazole ring and the presence of a 2,6-dimethylphenyl substituent, which contribute to its biological activity and chemical stability.

The thiazolane ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its versatility in forming stable and bioactive compounds. The 2,6-dimethylphenyl substituent, on the other hand, adds steric bulk and electron-donating properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Specifically, it has been found to inhibit the activity of beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective effects, 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. This inhibition leads to reduced cell proliferation and increased cell death.

The pharmacokinetic properties of 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable metabolic stability. These properties make it an attractive candidate for further development as a therapeutic agent. Preclinical studies have shown that it can effectively cross the blood-brain barrier (BBB), which is crucial for its potential use in treating central nervous system (CNS) disorders.

Furthermore, 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE has been evaluated for its safety profile. Toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. This safety profile is an important consideration for its potential clinical use.

In conclusion, 3-(2,6-DIMETHYLPHENYL)-1,3-THIAZOLANE-2,4-DIONE (CAS No. 303985-14-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.